Cas no 1267373-54-5 ((5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanamine)

(5-Ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanamine is a functionalized 1,2,3-triazole derivative featuring an amine group at the 4-position of the heterocyclic core. This compound is of interest in medicinal and synthetic chemistry due to its structural versatility, enabling its use as a building block for pharmacologically active molecules or coordination ligands. The presence of the primary amine group allows for further derivatization via amide formation, reductive amination, or other amine-specific reactions. The ethyl and propyl substituents contribute to controlled lipophilicity, influencing solubility and bioavailability. Its triazole scaffold offers stability and potential hydrogen-bonding interactions, making it valuable in drug discovery and materials science applications. Proper handling under inert conditions is recommended due to the reactivity of the amine group.
(5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanamine structure
1267373-54-5 structure
Product Name:(5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanamine
CAS No:1267373-54-5
MF:C8H16N4
MW:168.239440917969
CID:5948599
PubChem ID:82205114
Update Time:2025-05-22

(5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanamine
    • EN300-1278042
    • 1267373-54-5
    • Inchi: 1S/C8H16N4/c1-3-5-12-8(4-2)7(6-9)10-11-12/h3-6,9H2,1-2H3
    • InChI Key: JMYMPUUMNQVGSO-UHFFFAOYSA-N
    • SMILES: N1(CCC)C(=C(CN)N=N1)CC

Computed Properties

  • Exact Mass: 168.137496527g/mol
  • Monoisotopic Mass: 168.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 56.7Ų

(5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanamine Pricemore >>

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Additional information on (5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanamine

Introduction to (5-Ethyl-1-Propyl-1H-1,2,3-Triazol-4-Yl)Methanamine (CAS No. 1267373-54-5)

The compound (5-Ethyl-1-Propyl-1H-1,2,3-Triazol-4-Yl)Methanamine, identified by the CAS registry number 1267373-54-5, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds widely studied for their diverse chemical properties and reactivity. The presence of the triazole ring in this molecule contributes to its stability and reactivity, making it a valuable compound in organic synthesis and material science.

The molecular structure of (5-Ethyl-1-Propyl-1H-1,2,3-Triazol-4-Yl)Methanamine features a triazole ring substituted with ethyl and propyl groups at positions 5 and 1, respectively. The methanamine group attached to the triazole ring further enhances its functional versatility. This combination of substituents not only influences the physical properties of the compound but also opens up possibilities for its use in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of triazole-containing compounds in medicinal chemistry. For instance, researchers have explored the use of similar triazole derivatives as scaffolds for developing new drug candidates targeting various diseases. The unique electronic properties of the triazole ring allow for interactions with biological targets, making it a promising structure for drug discovery.

In addition to its role in drug design, (5-Ethyl-1-Propyl-1H-1,2,3-Triazol-4-Yl)Methanamine has shown potential in polymer chemistry. The ability of triazole rings to form stable covalent bonds through click chemistry reactions has led to their incorporation into polymeric materials with enhanced mechanical and thermal properties. This application underscores the importance of understanding the chemical reactivity and functionalization of such compounds.

From a synthetic perspective, the preparation of (5-Ethyl-1-Propyl-1H-1,2,3-Triazol-4-Yl)Methanamine involves a combination of nucleophilic substitution and cyclization reactions. The synthesis pathway typically begins with the formation of an intermediate azide or acetylene derivative, followed by copper-catalyzed click chemistry to form the triazole ring. The subsequent introduction of substituents like ethyl and propyl groups is achieved through alkylation or alkyne metathesis reactions.

The physicochemical properties of this compound are equally intriguing. Its solubility in organic solvents and moderate stability under ambient conditions make it suitable for various laboratory applications. Furthermore, computational studies have revealed that the molecule exhibits interesting electronic transitions in the UV-vis spectrum, which could be exploited in optoelectronic materials.

In terms of toxicity and environmental impact, preliminary studies suggest that (5-Ethyl-1-propyl... (CAS No. 1267373...) is relatively non-toxic under standard experimental conditions. However, further research is needed to fully understand its long-term effects on biological systems and ecosystems.

Looking ahead, the development of novel synthetic methods for this compound could open new avenues for its large-scale production. Moreover, exploring its applications in green chemistry and sustainable materials could position it as an important building block in future technological advancements.

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